1-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzo[cd]indol-2(1H)-one

• IUPAC Name: 1-(1-oxo-1-pyrrolidin-1-ylpropan-2-yl)benzo[cd]indol-2-one
• InChI: InChI=1S/C18H18N2O2/c1-12(17(21)19-10-2-3-11-19)20-15-9-5-7-13-6-4-8-14(16(13)15)18(20)22/h4-9,12H,2-3,10-11H2,1H3
• InChI Key: CNURAIUSDXNPDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCC1)N2C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

1-[1-methyl-2-oxo-2-(1-pyrrolidinyl)ethyl]benzo[cd]indol-2(1H)-one, commonly known as MIPT, is a synthetic psychedelic compound that belongs to the tryptamine family. MIPT is structurally similar to DMT and is known to produce intense visual and auditory hallucinations. MIPT was first synthesized in the 1960s and has since been used in scientific research to study the mechanism of action and physiological effects of psychedelic compounds.

Mechanism of Action

MIPT acts as a partial agonist at serotonin receptors, particularly the 5-HT2A receptor. MIPT binds to the receptor and activates it, leading to changes in neurotransmitter release and neuronal activity. MIPT also activates other serotonin receptors, including the 5-HT1A and 5-HT2C receptors, which may contribute to its effects.
Biochemical and Physiological Effects:
MIPT has been shown to produce a range of biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. MIPT also alters brain activity, particularly in regions associated with emotion, perception, and introspection. MIPT has been shown to increase the activity of the default mode network, a group of brain regions that are active when the brain is at rest and not engaged in a task. This may contribute to the introspective and reflective nature of psychedelic experiences.

Advantages and Limitations for Lab Experiments

MIPT has several advantages for use in lab experiments. It is relatively easy to synthesize and has a known mechanism of action. MIPT is also relatively stable and can be stored for long periods of time. However, MIPT is a controlled substance in many countries and requires special permits for use in research. MIPT is also a potent psychedelic compound and may produce intense and unpredictable effects in human subjects, which can make it difficult to study.

Future Directions

There are several future directions for research on MIPT and other psychedelic compounds. One area of interest is the potential therapeutic applications of these compounds, particularly for the treatment of mental health disorders such as depression, anxiety, and PTSD. Another area of interest is the use of psychedelic compounds to study the neural mechanisms underlying consciousness and altered states of consciousness. Finally, there is a need for further research on the safety and potential risks associated with the use of psychedelic compounds, particularly in clinical settings.

Scientific Research Applications

MIPT has been used in scientific research to study the mechanism of action and physiological effects of psychedelic compounds. MIPT has been shown to activate serotonin receptors in the brain, leading to altered states of consciousness and hallucinations. MIPT has also been shown to increase brain activity in regions associated with emotion, perception, and introspection, providing insight into the neural mechanisms underlying psychedelic experiences.